Cas no 90279-38-2 (Benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride)

Benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride is a chemically modified derivative of benzoic acid featuring a dimethylaminomethyl substitution at the 2-position, in its hydrochloride salt form. This compound is of interest in synthetic and pharmaceutical chemistry due to its structural versatility, combining the aromatic benzoic acid core with a basic tertiary amine moiety. The hydrochloride salt enhances solubility and stability, making it suitable for various applications, including intermediate synthesis and potential pharmacological studies. Its dual functional groups allow for further derivatization, offering flexibility in drug design or organic synthesis. The compound is typically characterized by high purity and consistent performance in controlled reactions.
Benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride structure
90279-38-2 structure
Product Name:Benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride
CAS No:90279-38-2
MF:C10H14ClNO2
MW:215.676661968231
MDL:MFCD11841286
CID:790317
PubChem ID:45791965
Update Time:2025-08-05

Benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride
    • MFCD11841286
    • BS-39453
    • 90279-38-2
    • Z763367814
    • 2-[(dimethylamino)methyl]benzoic acid hydrochloride
    • 2-((Dimethylamino)methyl)benzoicacidhydrochloride
    • EN300-52119
    • 2-[(dimethylamino)methyl]benzoic acid;hydrochloride
    • AKOS015888751
    • 2-((Dimethylamino)methyl)benzoic acid hydrochloride
    • SB78980
    • MDL: MFCD11841286
    • Inchi: 1S/C10H13NO2.ClH/c1-11(2)7-8-5-3-4-6-9(8)10(12)13;/h3-6H,7H2,1-2H3,(H,12,13);1H
    • InChI Key: DOAWHWDCVAIPGI-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1C=CC=CC=1CN(C)C)=O

Computed Properties

  • Exact Mass: 215.071
  • Monoisotopic Mass: 215.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

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Additional information on Benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride

Benzoic Acid, 2-[(Dimethylamino)methyl]-, Hydrochloride (CAS No. 90279-38-2): An Overview

Benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride (CAS No. 90279-38-2) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as benzyl dimethylamine hydrochloride, is a derivative of benzoic acid and dimethylamine, and its unique chemical structure endows it with a range of properties that make it valuable in various research and industrial settings.

The molecular formula of benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride is C10H14N·HCl, and its molecular weight is approximately 186.7 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water and organic solvents such as ethanol and methanol. These solubility properties make it easy to handle and incorporate into various formulations.

In the pharmaceutical industry, benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride has gained attention for its potential as an intermediate in the synthesis of drugs and other bioactive compounds. Recent studies have explored its use in the development of novel antiviral agents, particularly against respiratory viruses such as influenza and SARS-CoV-2. The compound's ability to modulate viral entry and replication mechanisms has been a focus of several research groups, highlighting its potential as a lead compound for further drug development.

Beyond antiviral applications, benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride has shown promise in the treatment of neurological disorders. Preclinical studies have demonstrated its neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that the compound could be a valuable candidate for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The chemical structure of benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride also makes it an attractive candidate for use in cosmetic formulations. Its ability to enhance skin hydration and improve skin barrier function has been investigated in several dermatological studies. The compound's low toxicity profile and good skin compatibility further support its potential as an active ingredient in skincare products.

In addition to its pharmaceutical and cosmetic applications, benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride has been studied for its potential use in environmental remediation. Research has shown that the compound can effectively degrade certain pollutants in water and soil through catalytic processes. This property makes it a promising candidate for developing sustainable solutions to environmental challenges.

The synthesis of benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride typically involves the reaction of benzoic acid with dimethylamine followed by the addition of hydrochloric acid to form the hydrochloride salt. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. The compound's stability under various conditions ensures that it can be stored and transported without significant degradation.

In conclusion, benzoic acid, 2-[(dimethylamino)methyl]-, hydrochloride (CAS No. 90279-38-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, cosmetics, and environmental science. Its unique chemical properties and low toxicity profile make it a valuable asset in various research and industrial settings. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges.

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